N-(3-methoxypropyl)-2-[(4-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(3-methoxypropyl)-2-[(4-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H23N3O5S/c1-28-12-4-11-21-19(25)17-15-5-2-3-6-16(15)29-20(17)22-18(24)13-7-9-14(10-8-13)23(26)27/h7-10H,2-6,11-12H2,1H3,(H,21,25)(H,22,24)
• InChI Key: IWWMUJANWCEDOQ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H23N3O5S
• Molecular Weight: 417.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions starting from simple precursors, utilizing strategies such as Friedländer synthesis, reductive cyclization, and condensation reactions. For instance, derivatives of benzofuro[2,3-b]quinoline and [1]benzothieno[2,3-b]quinoline have been synthesized through pathways involving initial cyclization of amino-formylbenzoates with various phenylacetic acids, followed by subsequent cyclization to form the desired tetracyclic structures (Bu, Deady, & Denny, 2000). Such methods highlight the intricate processes required to assemble complex molecules featuring benzothiophene and carboxamide functionalities.

Molecular Structure Analysis

The molecular structure of compounds similar to N-(3-methoxypropyl)-2-[(4-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been elucidated through techniques like X-ray diffraction, showcasing features such as conformational disorder and specific ring conformations. For example, derivatives of N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides exhibit half-chair conformations of the fused six-membered ring, with varying degrees of disorder influenced by different substituents on the benzamide ring (Sagar et al., 2018).